Cas no 1690479-06-1 (2-methyl-2-(oxan-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(oxan-3-yl)propanoic acid
• CAS No: 1690479-06-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6411548
• PubChem ID: 84766292
• Update Time: 2025-10-29

2-methyl-2-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxan-3-yl)propanoic acid
• 1690479-06-1
• EN300-1852894

• Inchi： 1S/C9H16O3/c1-9(2,8(10)11)7-4-3-5-12-6-7/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： WSHCGADRPMBHOO-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-2-(oxan-3-yl)propanoic acid

Professional Introduction to 2-methyl-2-(oxan-3-yl)propanoic acid (CAS No: 1690479-06-1)

2-methyl-2-(oxan-3-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1690479-06-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a methyl-substituted propanoic acid backbone with an oxygen-containing heterocycle, has garnered attention for its potential applications in drug discovery and material science. The presence of an oxan-3-yl (tetrahydropyran) group introduces a flexible, oxygen-rich scaffold that can modulate the electronic and steric properties of the molecule, making it a valuable building block for medicinal chemists.

The synthesis of 2-methyl-2-(oxan-3-yl)propanoic acid involves sophisticated organic transformations that highlight the intersection of traditional carbon-carbon bond-forming reactions and modern catalytic methodologies. Recent advances in transition metal-catalyzed reactions have enabled more efficient and selective routes to this compound, reducing the reliance on harsh conditions and minimizing byproduct formation. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydropyran ring, while asymmetric hydrogenation techniques have been utilized to achieve high enantioselectivity in the introduction of the methyl group.

In the realm of pharmaceutical research, 2-methyl-2-(oxan-3-yl)propanoic acid has been explored as a precursor for biologically active molecules. Its structural features make it a promising candidate for developing novel therapeutic agents targeting various diseases. For example, the oxygen-rich heterocycle can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets such as enzymes and receptors. Additionally, the flexible nature of the tetrahydropyran ring allows for conformational diversity, which can be exploited to optimize pharmacokinetic properties.

Recent studies have demonstrated the utility of 2-methyl-2-(oxan-3-yl)propanoic acid in the design of protease inhibitors. Proteases play crucial roles in numerous biological pathways, making them attractive targets for drug development. By incorporating the oxan-3-yl moiety into protease inhibitors, researchers have been able to achieve improved solubility and metabolic stability while maintaining high binding affinity. These findings underscore the importance of structural diversity in medicinal chemistry and highlight the potential of CAS No: 1690479-06-1 as a versatile scaffold.

The compound's relevance extends beyond drug discovery into materials science. The unique combination of functional groups in 2-methyl-2-(oxan-3-yl)propanoic acid makes it suitable for applications in polymer chemistry and surface modification. For instance, its ability to participate in hydrogen bonding and form stable complexes with other molecules has been leveraged in the development of novel polymers with enhanced mechanical properties and biocompatibility. These materials are particularly relevant in biomedical applications, such as tissue engineering and drug delivery systems.

The analytical characterization of 2-methyl-2-(oxan-3-yl)propanoic acid benefits from modern spectroscopic techniques that provide detailed insights into its molecular structure and dynamics. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, is instrumental in elucidating the connectivity and environment of different atomic nuclei. Mass spectrometry (MS) offers high-resolution data that confirms molecular weight and fragmentation patterns, while infrared (IR) spectroscopy helps identify functional groups present in the molecule. These techniques collectively ensure that researchers have a comprehensive understanding of the compound's chemical behavior.

In conclusion, 2-methyl-2-(oxan-3-yl)propanoic acid (CAS No: 1690479-06-1) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features, combined with recent advances in synthetic methodologies, make it a valuable asset for researchers seeking innovative solutions to complex challenges. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of science and technology.